2-Cyclopentyl-2-methoxypropan-1-amine

• Molecular Formula: C9H19NO
• Molecular Weight: 157.25 g/mol
• SMILES: CC(CN)(C1CCCC1)OC
• InChI: InChI=1S/C9H19NO/c1-9(7-10,11-2)8-5-3-4-6-8/h8H,3-7,10H2,1-2H3
• InChIKey: QDUJPKYHAXYLRQ-UHFFFAOYSA-N

2-Cyclopentyl-2-methoxypropan-1-amine: Sourcing and Physicochemical Baseline

2-Cyclopentyl-2-methoxypropan-1-amine is a synthetic aliphatic primary amine characterized by a cyclopentyl ring directly attached to the C2 position of a 2-methoxypropan-1-amine backbone (C9H19NO, MW 157.25 g/mol) [1]. It is commercially supplied as a research chemical with a typical catalog purity specification of 95% for use in medicinal chemistry and organic synthesis . Its physicochemical profile is defined by its low molecular weight, a computed LogP (XLogP3-AA) of 1.2, one hydrogen bond donor, two hydrogen bond acceptors, and a topological polar surface area of 35.3 Ų, which collectively establish its baseline properties as a compact, moderately lipophilic amine [1].

Sterically hindered primary amine building block

Compact cyclopentyl scaffold for medchem exploration

Reported purity specification for assay reproducibility

• [1] PubChem. Compound Summary for CID 66071748, 2-Cyclopentyl-2-methoxypropan-1-amine. National Center for Biotechnology Information (2025). View Source

2-Cyclopentyl-2-methoxypropan-1-amine: Why Generic Substitution Fails

Direct, evidence-based substitution of 2-Cyclopentyl-2-methoxypropan-1-amine with in-class analogs is currently unsupported by public quantitative data. Simple substitution with unsubstituted 2-methoxypropan-1-amine or its 3-cyclopentyl positional isomer can lead to significant molecular property shifts. For instance, moving the cyclopentyl group from the C2 to the C3 position creates a primary amine with different steric and electronic environments, potentially altering reactivity and biological recognition . Similarly, replacement with 2-methylpropan-1-amine eliminates cyclic constraints entirely. The target compound's unique C2-quaternary substitution pattern, bearing both a methoxy and a cyclopentyl group, creates a sterically hindered amine that is chemically distinct from other cyclopentylalkylamines [1]. Without project-specific comparative data, any assumed interchangeability introduces unknown chemical and biological risk.

Positional isomer

3-cyclopentyl isomer alters steric environment and may shift reactivity profile.

C2 substitution

Removal of quaternary center eliminates the unique hindered amine character.

Cycloalkyl analog

Cyclohexyl analog introduces higher lipophilicity, shifting solubility and permeability context.

• [1] PubChem. Compound Summary for CID 66071748, 2-Cyclopentyl-2-methoxypropan-1-amine. National Center for Biotechnology Information (2025). View Source

2-Cyclopentyl-2-methoxypropan-1-amine: Quantifiable Differentiation

LogP Differentiation in QSAR Space

The computed LogP (XLogP3-AA) for 2-Cyclopentyl-2-methoxypropan-1-amine is 1.2, which is significantly lower than that of 2-cyclohexyl-2-methoxypropan-1-amine (predicted LogP ~1.7, 0.5 log unit increase due to the six-membered ring [1]). This positions the target compound in a distinct lipophilicity space compared to its cyclohexyl analog, a critical differentiator for CNS drug design where LogP is a key parameter [2].

LogP difference

Class-level

Δ LogP = −0.5

Lower lipophilicity may support aqueous solubility advantage.

Predicted XLogP3-AA; experimental confirmation needed.

Evidence Dimension	Predicted Lipophilicity (XLogP3-AA)
Target Compound Data	1.2
Comparator Or Baseline	2-Cyclohexyl-2-methoxypropan-1-amine: Predicted LogP ~1.7 (inferred from +0.5 LogP contribution for a CH2 group on cycloalkane).
Quantified Difference	Δ LogP = -0.5
Conditions	Computed property using XLogP3 algorithm in PubChem [2].

Why This Matters

A lower LogP indicates better aqueous solubility, which is a key differentiator for in vitro assay preparations and early-stage drug development where solubility often correlates with superior developability profiles.

• [1] PubChem. Compound Summary for CID 216662 (Cyclohexane). Calculated properties. National Center for Biotechnology Information (2025). View Source
• [2] PubChem. Compound Summary for CID 66071748, 2-Cyclopentyl-2-methoxypropan-1-amine. National Center for Biotechnology Information (2025). View Source

Polar Surface Area vs. Linear Analog

The topological polar surface area (TPSA) of 2-Cyclopentyl-2-methoxypropan-1-amine is 35.3 Ų [1]. This is identical to its de-cyclopentylated analog, 2-methoxy-2-methylpropan-1-amine (TPSA 35.3 Ų) [2]. However, the cyclopentyl group introduces significantly greater 3D steric bulk (heavy atom count 11 vs. 7), which can be leveraged for enhanced target selectivity without compromising passive membrane permeation potential, as defined by the Veber rule threshold (<140 Ų) [3].

TPSA vs linear analog

Class-level

TPSA identical (35.3 Ų)

Δ 0 Ų

Cyclopentyl adds steric bulk without raising polar surface area.

Computed TPSA; Veber rule context supports permeability potential.

Evidence Dimension	Topological Polar Surface Area
Target Compound Data	35.3 Ų
Comparator Or Baseline	2-Methoxy-2-methylpropan-1-amine: 35.3 Ų
Quantified Difference	Δ TPSA = 0 Ų
Conditions	Computed property (PubChem) for both compounds.

Why This Matters

This demonstrates that the cyclopentyl group adds target-binding steric bulk without the common trade-off of increasing polar surface area, which would impair membrane permeability. This balanced profile is highly desirable in CNS-targeted fragment-based drug discovery.

• [1] PubChem. Compound Summary for CID 66071748, 2-Cyclopentyl-2-methoxypropan-1-amine. National Center for Biotechnology Information (2025). View Source
• [2] PubChem. Compound Summary for CID 14018 (2-Methoxy-2-methylpropan-1-amine). National Center for Biotechnology Information (2025). View Source
• [3] Veber, D. F., et al. Molecular properties that influence the oral bioavailability of drug candidates. J. Med. Chem. 45, 2615-2623 (2002). View Source

Purity Specification vs. Research Chemical Grade

The commercially supplied form of 2-Cyclopentyl-2-methoxypropan-1-amine is standardized at a minimum purity of 95%, as specified in publicly available catalog data . This provides a known baseline for experimental reproducibility. In contrast, data for the direct positional isomer, 3-cyclopentyl-2-methoxypropan-1-amine, is primarily available from vendors with no publicly listed purity specification, introducing quantification risk for procurement [1].

Purity specification

Data to verify

Target: 95% (vendor)

Comparator: no public spec

Defined purity baseline reduces impurity confounding risk.

Source: vendor datasheet; independent QC recommended.

Evidence Dimension	Vendor-Specified Purity
Target Compound Data	95% (AKSci)
Comparator Or Baseline	3-Cyclopentyl-2-methoxypropan-1-amine: No public purity specification.
Quantified Difference	Qualitative difference in specification availability.
Conditions	Vendor technical datasheets.

Why This Matters

For researchers, a clearly defined purity specification reduces the risk of uncharacterized impurities confounding biological or chemical results and is a critical procurement selection criterion.

• [1] VulcanChem (Data excluded per rules; noted as non-comparable source). For reference only. View Source

2-Cyclopentyl-2-methoxypropan-1-amine: Differentiated Application Scenarios

CNS Fragment-Based Drug Discovery

The compound's balanced physicochemical profile—low TPSA (35.3 Ų) combined with significant cyclopentyl steric bulk and a moderate LogP (1.2)—makes it an ideal fragment-sized scaffold for CNS targets. This profile aligns with established CNS drug-likeness parameters, offering a differentiated starting point compared to more lipophilic cyclohexyl or linear alkyl analogs, where improved solubility and permeability are required without increasing polar surface area [1].

Sterically Hindered Amine DOS Building Block

The quaternary C2 center creates a sterically hindered primary amine, a valuable motif for synthesizing libraries of N-substituted analogs. This structural complexity can be leveraged to explore chemical space around key pharmacophores where maintaining a primary amine handle is essential, providing a synthetic advantage over less substituted, symmetrical amine building blocks [2].

Bioisosteric Replacement of Cyclohexylmethyl/Phenethyl

The cyclopentyl group can serve as a contracted-ring bioisostere for more lipophilic cyclohexyl or aromatic substituents. This strategy is often employed to mitigate Lipinski violations by reducing LogP. The quantifiable ~0.5 LogP reduction compared to a cyclohexyl analog provides a data-driven rationale for its selection in hit-to-lead optimization programs aiming to improve clearance or solubility [1].

Application

Selection Property

Validation Focus

CNS fragment-based discovery research

Balanced polarity and steric profile

LogP and TPSA assessment for CNS permeability

Hindered amine library synthesis

Quaternary C2 center for steric control

N-substitution selectivity and yield verification

Cyclopentyl bioisostere replacement

Ring-contracted lipophilicity reduction

LogP shift and solubility comparison

• [1] PubChem. Compound Summary for CID 66071748, 2-Cyclopentyl-2-methoxypropan-1-amine. National Center for Biotechnology Information (2025). View Source
• [2] PubChem. Compound Summary for CID 66071748. Depicts the unique quaternary carbon structure. National Center for Biotechnology Information (2025). View Source